![molecular formula C10H10N2O4 B2518962 4-(Cyclopropylamino)-3-nitrobenzoic acid](/img/structure/B2518962.png)
4-(Cyclopropylamino)-3-nitrobenzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-(Cyclopropylamino)-3-nitrobenzoic acid, also known as CPAN, is an organic compound that has been used in a variety of scientific research applications. It is a derivative of nitrobenzoic acid, which is a class of organic compounds that have been used in drug discovery, medicinal chemistry, and other areas of scientific research. CPAN has been found to have a number of interesting properties, including a high solubility in water and a low melting point. In addition, CPAN has been used in a variety of biochemical and physiological studies due to its ability to interact with various biological molecules.
Scientific Research Applications
LC-MS/MS Study of Degradation Processes
A study by Barchańska et al. (2019) focused on the degradation processes of nitisinone and its by-products, employing liquid chromatography coupled with mass spectrometry (LC-MS/MS). This study is relevant because it involves the stability and degradation of a compound with nitro- and aromatic functionalities, similar to those in 4-(Cyclopropylamino)-3-nitrobenzoic acid. The research highlights the importance of understanding the stability and degradation pathways of chemicals, which is crucial for assessing their potential applications and environmental impact (Barchańska, Rola, Szczepankiewicz, & Mrachacz, 2019).
Pharmacological Activities of Gallic Acid
Another study reviewed the pharmacological activities and molecular mechanisms of gallic acid, a compound with an aromatic ring and hydroxyl groups. This review by Bai et al. (2020) might offer indirect insights into the potential biological or pharmacological activities of compounds with complex aromatic structures, suggesting areas where this compound could potentially be applied, such as in anti-inflammatory properties and molecular mechanisms involving MAPK and NF-κB signaling pathways (Bai, Zhang, Tang, Hou, Ai, Chen, Zhang, Wang, Meng, 2020).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(cyclopropylamino)-3-nitrobenzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2O4/c13-10(14)6-1-4-8(11-7-2-3-7)9(5-6)12(15)16/h1,4-5,7,11H,2-3H2,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IKTICLQCJRBVRS-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC2=C(C=C(C=C2)C(=O)O)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
222.20 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.